Cas no 1361797-00-3 (2'-Difluoromethyl-2,5-dichloro-4'-methoxy-biphenyl)

• Product Name: 2'-Difluoromethyl-2,5-dichloro-4'-methoxy-biphenyl
• CAS No: 1361797-00-3
• MF: C₁₄H₁₀Cl₂F₂O
• MW: 303.131409168243
• CID: 4991648
• Update Time: 2025-10-28

2'-Difluoromethyl-2,5-dichloro-4'-methoxy-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Difluoromethyl-2,5-dichloro-4'-methoxy-biphenyl

• Inchi： 1S/C14H10Cl2F2O/c1-19-9-3-4-10(12(7-9)14(17)18)11-6-8(15)2-5-13(11)16/h2-7,14H,1H3
• InChI Key： YWGPPMDXKVFIRV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=CC(=CC=1C(F)F)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 291
• XLogP3: 5.8
• Topological Polar Surface Area: 9.2

Additional information on 2'-Difluoromethyl-2,5-dichloro-4'-methoxy-biphenyl

Introduction to 2'-Difluoromethyl-2,5-dichloro-4'-methoxy-biphenyl (CAS No. 1361797-00-3) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2'-Difluoromethyl-2,5-dichloro-4'-methoxy-biphenyl, identified by the CAS number 1361797-00-3, is a structurally unique biphenyl derivative that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its versatile pharmacological properties and potential applications in drug discovery. The compound's molecular framework, characterized by the presence of multiple halogen atoms and functional groups, contributes to its distinctive reactivity and biological activity. This introduction explores the compound's chemical structure, synthesis, biological significance, and recent advancements in its application to therapeutic development.

The biphenyl core is a well-studied scaffold in medicinal chemistry, known for its ability to enhance molecular stability and binding affinity in drug molecules. The introduction of halogen atoms, particularly chlorine and fluorine, at specific positions on the biphenyl ring modulates the electronic properties of the molecule, influencing its interactions with biological targets. In 2'-Difluoromethyl-2,5-dichloro-4'-methoxy-biphenyl, the substitution pattern includes a difluoromethyl group at the 2' position, two chlorine atoms at the 2 and 5 positions, and a methoxy group at the 4' position. This specific arrangement imparts unique chemical and biological characteristics that make it a valuable candidate for further investigation.

The synthesis of 2'-Difluoromethyl-2,5-dichloro-4'-methoxy-biphenyl involves multi-step organic transformations that require precise control over reaction conditions to achieve high yield and purity. The introduction of fluorine atoms, in particular, necessitates specialized methodologies to ensure regioselectivity and minimize side reactions. Recent advances in fluorination techniques have enabled more efficient and scalable synthesis of fluorinated biphenyl derivatives like this compound. These advancements are crucial for translating laboratory discoveries into viable pharmaceutical candidates.

Beyond its synthetic significance, 2'-Difluoromethyl-2,5-dichloro-4'-methoxy-biphenyl has demonstrated potential as an intermediate in the development of novel therapeutic agents. The presence of electron-withdrawing halogen atoms enhances the molecule's ability to interact with biological targets such as enzymes and receptors. Additionally, the methoxy group can serve as a point for further functionalization, allowing chemists to tailor the compound's properties for specific applications. Current research is exploring its role in designing inhibitors for kinases and other enzymes implicated in diseases such as cancer.

Recent studies have highlighted the compound's efficacy in preclinical models as a modulator of signaling pathways relevant to inflammation and immune response. The difluoromethyl group is particularly noteworthy for its ability to improve metabolic stability while maintaining biological activity. This feature is increasingly important in drug design, as it helps prolong the half-life of therapeutic agents within the body. Furthermore, the dichloro substitution enhances lipophilicity, which can improve membrane permeability—a critical factor for oral bioavailability.

The pharmaceutical industry has shown interest in biphenyl derivatives due to their broad spectrum of biological activities. 2'-Difluoromethyl-2,5-dichloro-4'-methoxy-biphenyl exemplifies how structural modifications can unlock new therapeutic possibilities. Researchers are investigating its potential as an antiviral agent by examining its interactions with viral proteases and polymerases. Preliminary data suggest that it may disrupt viral replication cycles without significant toxicity to host cells. Such findings underscore the importance of exploring novel molecular scaffolds like this one.

In conclusion,2'-Difluoromethyl-2,5-dichloro-4'-methoxy-biphenyl (CAS No. 1361797-00-3) represents a promising candidate for further development in medicinal chemistry. Its unique structural features offer opportunities for designing next-generation therapeutics with improved efficacy and reduced side effects. As research continues to uncover new applications for this compound，its significance in addressing unmet medical needs is likely to grow. The ongoing exploration of its pharmacological properties underscores the dynamic nature of chemical biology and drug discovery，where innovative molecular designs hold the key to future breakthroughs.